4-fluoro-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to the dihydropyridazine class, characterized by a six-membered heterocyclic ring with two adjacent nitrogen atoms and a ketone group at position 4. The structure includes a 4-fluorobenzamide moiety linked via a propyl chain to the dihydropyridazine core, which is substituted with a 4-methylphenyl group. Such derivatives are often explored for pharmacological activity, particularly as kinase inhibitors or anti-inflammatory agents .
Properties
IUPAC Name |
4-fluoro-N-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O2/c1-15-3-5-16(6-4-15)19-11-12-20(26)25(24-19)14-2-13-23-21(27)17-7-9-18(22)10-8-17/h3-12H,2,13-14H2,1H3,(H,23,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGSNAXZAZFWLRQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNC(=O)C3=CC=C(C=C3)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structural Similarities and Variations
All analogs share the 6-oxo-1,6-dihydropyridazin-1-yl backbone but differ in substituents on the aromatic rings and the nature of the linker/amide group. Key examples include:
†Calculated based on structural similarity to analogs.
Key Observations:
Substituent Effects: Halogen Variation: The target compound’s 4-fluorobenzamide group contrasts with the 2-chlorophenyl acetamide in . Fluorine’s electronegativity may enhance binding specificity compared to chlorine’s bulkier profile.
Linker and Functional Group Differences :
- Amide vs. Acid : The acetic acid derivative in lacks the amide bond, likely increasing solubility but reducing membrane permeability compared to the target compound’s benzamide group.
- Chain Length : The propyl linker in the target compound vs. shorter chains in analogs (e.g., acetamide in ) may influence conformational flexibility and target engagement.
Molecular Weight Trends :
- The target compound’s higher molecular weight (~464 g/mol) compared to analogs (278–395 g/mol) suggests increased hydrophobicity, which could impact pharmacokinetics.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
